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Compound of Interest

Compound Name:
COBALT CHLORIDE,

DIHYDRATE)

Cat. No.: B1175721 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of cobalt chloride dihydrate

(CoCl₂·2H₂O) from cobalt chloride hexahydrate (CoCl₂·6H₂O). The controlled thermal

dehydration of the hexahydrate is the primary method for obtaining the dihydrate, a compound

of interest in various research and development applications, including as a precursor in the

synthesis of novel therapeutic agents.

Physicochemical Properties of Cobalt Chloride
Hydrates
The controlled removal of water from cobalt chloride hexahydrate yields different hydrates,

each with distinct properties. Understanding these properties is crucial for monitoring the

synthesis process and for the characterization of the final product.
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Property
Cobalt Chloride
Hexahydrate
(CoCl₂·6H₂O)

Cobalt Chloride
Dihydrate
(CoCl₂·2H₂O)

Anhydrous Cobalt
Chloride (CoCl₂)

Molar Mass 237.93 g/mol [1] 165.87 g/mol [1] 129.84 g/mol [2]

Appearance
Pink to red monoclinic

crystals[2][3]
Violet-blue crystals[1] Pale blue leaflets[1][2]

Melting Point 86-87°C[3] 100°C[1] 735°C[4]

Density 1.924 g/cm³[1] 2.477 g/cm³[1] 3.36 g/cm³[4]

Solubility in Water High Soluble Soluble

Hygroscopicity Deliquescent[1] Hygroscopic Highly hygroscopic[1]

Synthesis of Cobalt Chloride Dihydrate
The synthesis of cobalt chloride dihydrate from the hexahydrate is achieved through a

controlled thermal dehydration process. This method relies on the stepwise removal of water

molecules by heating at a specific temperature.

Experimental Protocol
This protocol is based on a method for the preliminary dehydration of cobalt chloride

hexahydrate to obtain the dihydrate.

Materials:

Cobalt chloride hexahydrate (CoCl₂·6H₂O)

Drying oven with precise temperature control

Beaker or other suitable heat-resistant vessel

Spatula

Desiccator for storage
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Procedure:

Weigh a desired amount of cobalt chloride hexahydrate and place it in a clean, dry beaker.

Place the beaker in a preheated drying oven set to 120°C.

Heat the sample for 120 minutes. During this time, the initial pink-red crystals will transform

into a violet-blue powder as four molecules of water are removed.

After 120 minutes, remove the beaker from the oven and immediately transfer the resulting

cobalt chloride dihydrate to a desiccator to cool and to prevent rehydration from atmospheric

moisture.

Store the final product in a tightly sealed container in a desiccator.

Safety Precautions:

Cobalt chloride is toxic and a suspected carcinogen. Handle with appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat.

All procedures should be carried out in a well-ventilated fume hood.

Avoid inhalation of the powder.

Characterization of Cobalt Chloride Dihydrate
The successful synthesis of cobalt chloride dihydrate should be confirmed through various

analytical techniques.

Visual Observation: A distinct color change from pink-red (hexahydrate) to violet-blue is a

primary indicator of the formation of the dihydrate.[1][5]

Thermogravimetric Analysis (TGA): TGA can be used to determine the water content of the

final product by measuring the weight loss upon heating. The dehydration of the hexahydrate

to the dihydrate corresponds to a specific weight loss.

Differential Scanning Calorimetry (DSC): DSC can be used to observe the endothermic

transitions associated with the removal of water molecules at specific temperatures.
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X-ray Diffraction (XRD): XRD analysis can confirm the crystal structure of the dihydrate and

distinguish it from the hexahydrate and anhydrous forms.[6]

Spectroscopy (UV-Vis, IR, Raman): Spectroscopic techniques can provide information about

the coordination environment of the cobalt ion, which changes with the degree of hydration.

[7][8][9]

Experimental Workflow and Dehydration Pathway
The thermal dehydration of cobalt chloride hexahydrate follows a stepwise process. The

following diagrams illustrate the experimental workflow for the synthesis of the dihydrate and

the overall dehydration pathway.

Start: Cobalt Chloride
Hexahydrate (CoCl₂·6H₂O) Weigh desired amount Heat at 120°C

for 120 minutes Cool in a desiccator Store in a sealed container End: Cobalt Chloride
Dihydrate (CoCl₂·2H₂O)

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of cobalt chloride dihydrate.
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Caption: Stepwise thermal dehydration of cobalt chloride hexahydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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